Cas no 389571-79-3 (1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-)

1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)- structure
389571-79-3 structure
Product Name:1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-
CAS No:389571-79-3
MF:C9H3F3INO2
MW:341.02530503273
CID:1494779
PubChem ID:10860768
Update Time:2025-04-21

1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-
    • 4-iodo-6-(trifluoromethyl)-1H-indole-2,3-dione
    • SCHEMBL6179642
    • 4-iodo-6-(trifluoromethyl)indoline-2,3-dione
    • 389571-79-3
    • DTXSID90446236
    • ZJJBWXFYCLGVAS-UHFFFAOYSA-N
    • 4-iodo-6-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione
    • Inchi: 1S/C9H3F3INO2/c10-9(11,12)3-1-4(13)6-5(2-3)14-8(16)7(6)15/h1-2H,(H,14,15,16)
    • InChI Key: ZJJBWXFYCLGVAS-UHFFFAOYSA-N
    • SMILES: IC1=CC(C(F)(F)F)=CC2=C1C(C(N2)=O)=O

Computed Properties

  • Exact Mass: 340.91559
  • Monoisotopic Mass: 340.91606g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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